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Compound of Interest

Compound Name: Sodium adipate

Cat. No.: B1210749

A comprehensive guide for researchers and drug development professionals on the history,
synthesis, and multifaceted applications of sodium adipate, with a particular focus on its role
in pharmaceuticals.

This technical whitepaper provides an in-depth exploration of sodium adipate, from the
historical discovery of its parent compound, adipic acid, to its modern-day synthesis and
diverse applications. This document is tailored for researchers, scientists, and professionals in
drug development, offering detailed experimental protocols, quantitative data, and
visualizations of key processes.

A Historical Trajectory: From Animal Fat to
Industrial Precursor

The story of sodium adipate begins with the discovery of its antecedent, adipic acid. In 1837,
the French chemist Auguste Laurent first isolated adipic acid through the nitric acid oxidation of
various fats.[1] He aptly named the compound "adipic acid," deriving from the Latin adeps,
meaning animal fat, which was a direct nod to its origin.[1] This discovery marked a significant
milestone in the study of dicarboxylic acids and the chemical degradation of natural products.

[1]

While a specific, documented "discovery" of sodium adipate is not prominent in historical
records, the formation of its salts would have been a well-understood chemical principle
following the characterization of adipic acid.[1] As a dibasic acid, adipic acid's ability to react
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with a base to form a salt, such as sodium adipate, was a fundamental concept in 19th-
century chemistry.[1][2]

The industrial significance of adipic acid, and by extension its salts, surged in the mid-20th
century with the advent of polymer chemistry.[3] Adipic acid became a critical monomer for the
production of Nylon 6-6, a development that spurred extensive investigation into the properties
of adipates.[3]

Synthesis and Physicochemical Properties

Sodium adipate is primarily synthesized through a straightforward acid-base neutralization
reaction.[3][4] Adipic acid is reacted with a sodium-containing base, most commonly sodium
hydroxide.[4] The process requires precise stoichiometric control to ensure the complete
formation of the disodium salt.[3]

Quantitative Data

The key physicochemical properties of adipic acid and sodium adipate are summarized in the
table below for comparative analysis.

Property Adipic Acid Sodium Adipate
Chemical Formula CéH1004 CeHsNa20a4
Molar Mass 146.14 g/mol 190.10 g/mol

) ) ) Solid white to off-white powder
Appearance White crystalline solid

or crystals
Melting Point 152.1 °C Decomposes at 440 °C
Solubility in Water 24 g/L at 25 °C Soluble
pKa Values pKai1 =4.41, pKaz =5.41 Not applicable

Experimental Protocols
General Synthesis of Sodium Adipate from Adipic Acid
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A detailed experimental protocol for the synthesis of sodium adipate from adipic acid is as
follows:

Materials:

¢ Adipic Acid (CeH1004)

e Sodium Hydroxide (NaOH)

e Deionized Water

o Ethanol

e pH indicator or pH meter

o Magnetic stirrer and stir bar

e Heating mantle or hot plate

o Beakers and other standard laboratory glassware
 Filtration apparatus (e.g., Blichner funnel)
Procedure:

» Dissolution of Adipic Acid: In a beaker, dissolve a known quantity of adipic acid in a minimal
amount of hot deionized water with continuous stirring.

o Preparation of Sodium Hydroxide Solution: In a separate beaker, prepare a stoichiometric
amount of sodium hydroxide solution. For every one mole of adipic acid, two moles of
sodium hydroxide are required for complete neutralization.

o Neutralization: Slowly add the sodium hydroxide solution to the hot adipic acid solution while
continuously monitoring the pH. The addition should continue until a neutral pH
(approximately 7.0) is achieved.

o Crystallization: Allow the resulting solution to cool slowly to room temperature, and then
further cool in an ice bath to induce crystallization of sodium adipate.
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« |solation and Purification: Collect the precipitated crystals by vacuum filtration. Wash the
crystals with a small amount of cold ethanol to remove any unreacted starting materials and
impurities.

e Drying: Dry the purified sodium adipate crystals in a vacuum oven at a low temperature to
remove any residual solvent.

Synthesis of Disodium Adipate from Dimethyl Adipate

An alternative synthesis route involves the hydrolysis of an adipate ester, such as dimethyl
adipate.[5]

Materials:

Dimethyl adipate

Acetonitrile

Sodium hydroxide

Water

Procedure:

» Dissolve 17.4 grams (0.1 mole) of dimethyl adipate in 100 mL of acetonitrile and heat the
mixture to 70°C.[5]

e Prepare a solution of 8.2 grams (0.2 mole) of sodium hydroxide in 6.0 grams of water.[5]
e Add the sodium hydroxide solution to the dimethyl adipate solution.[5]
 Stir the reaction mixture at reflux temperature for 18 hours.[5]

« Filter the resulting hot solution and air dry the collected solids to yield disodium adipate.[5]

Visualization of Synthesis and Historical Timeline

The following diagrams illustrate the historical progression and a key experimental workflow.
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Historical Timeline of Adipic Acid and its Salts

19th Century 20th Century
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Workflow for the Synthesis of Sodium Adipate
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Role of Sodium Adipate in Drug Development
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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